Cas no 88091-25-2 (2-Butanone, 3-methyl-3-(3-methylphenyl)-)

• Product Name: 2-Butanone, 3-methyl-3-(3-methylphenyl)-
• CAS No: 88091-25-2
• MF: C₁₂H₁₆O
• MW: 176.254843711853
• CID: 645624
• PubChem ID: 53344186
• Update Time: 2025-04-19

2-Butanone, 3-methyl-3-(3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 3-methyl-3-(3-methylphenyl)-
• 3-methyl-3-(3-methylphenyl)butan-2-one
• DTXSID30693505
• SCHEMBL2444390
• 88091-25-2

• Inchi： 1S/C12H16O/c1-9-6-5-7-11(8-9)12(3,4)10(2)13/h5-8H,1-4H3
• InChI Key： XEAKQIOJWBAMOA-UHFFFAOYSA-N
• SMILES： O=C(C)C(C)(C)C1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 176.120115130g/mol
• Monoisotopic Mass: 176.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes